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Prepared by a Senior Application Scientist

Abstract
This technical guide provides a comprehensive overview of 2-(2-Chlorophenyl)-2-
hydroxyacetonitrile, a pivotal chemical intermediate in the synthesis of pharmaceuticals and

agrochemicals. This document details the compound's core identification parameters, including

its CAS number, molecular structure, and physicochemical properties. A detailed protocol for its

synthesis via the cyanohydrin reaction of 2-chlorobenzaldehyde is presented, including a

mechanistic discussion. The core of this guide is a thorough analysis of its expected spectral

data (¹H NMR, ¹³C NMR, IR, and MS), offering a predictive framework for researchers in quality

control and structural elucidation. Safety protocols and key applications are also discussed to

provide a holistic understanding for researchers, scientists, and drug development

professionals.
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Compound Identification and Chemical Structure
2-(2-Chlorophenyl)-2-hydroxyacetonitrile, also known as 2-chlorobenzaldehyde

cyanohydrin, is a multifunctional organic compound. Its utility as a synthetic building block

stems from the reactive hydroxyl and nitrile groups, coupled with the substituted phenyl ring.

Table 1: Core Compound Identifiers

Identifier Value Source(s)

CAS Number 13312-84-0 [1][2]

IUPAC Name
2-(2-chlorophenyl)-2-

hydroxyacetonitrile
[2]

Synonyms

(2-chlorophenyl)

(hydroxy)acetonitrile, o-

Chloromandelonitrile

[3]

Molecular Formula C₈H₆ClNO [1]

Molecular Weight 167.59 g/mol [1][4]

InChI Key
ZECLJEYAWRQVIB-

UHFFFAOYSA-N

Below is the two-dimensional chemical structure of the molecule, illustrating the spatial

arrangement of its constituent atoms and functional groups.

Caption: 2D Structure of 2-(2-Chlorophenyl)-2-hydroxyacetonitrile.

Synthesis Protocol and Reaction Mechanism
The most common and efficient synthesis of 2-(2-Chlorophenyl)-2-hydroxyacetonitrile
involves the nucleophilic addition of a cyanide anion to the carbonyl carbon of 2-

chlorobenzaldehyde. This reaction is a classic example of cyanohydrin formation.

Experimental Protocol: Laboratory Scale Synthesis
Reagents:
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2-Chlorobenzaldehyde (CAS: 89-98-5)

Sodium Cyanide (NaCN) or Potassium Cyanide (KCN)

Acetic Acid (glacial) or a similar weak acid

Dichloromethane (DCM) or Diethyl Ether

Saturated Sodium Bicarbonate solution

Anhydrous Magnesium Sulfate

Procedure:

In a well-ventilated fume hood, dissolve 2-chlorobenzaldehyde in a suitable organic

solvent like DCM in a round-bottom flask equipped with a magnetic stirrer.

In a separate beaker, dissolve a slight molar excess of sodium cyanide in water.

Cool the 2-chlorobenzaldehyde solution to 0-5°C using an ice bath.

Slowly add the aqueous sodium cyanide solution to the aldehyde solution dropwise,

maintaining the low temperature.

After the addition is complete, slowly add a weak acid (e.g., glacial acetic acid) to the

mixture to generate HCN in situ, which acts as the nucleophile. The pH should be

maintained to be slightly acidic to neutral to favor the reaction.

Allow the reaction to stir at room temperature for several hours until TLC analysis indicates

the consumption of the starting aldehyde.

Transfer the reaction mixture to a separatory funnel. Wash the organic layer sequentially

with water and saturated sodium bicarbonate solution to remove unreacted acid and

cyanide salts.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the

solvent under reduced pressure to yield the crude product.
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Purify the crude product by recrystallization or column chromatography as needed.

Reaction Mechanism
The underlying mechanism is a base-catalyzed nucleophilic addition. The cyanide ion (CN⁻), a

potent nucleophile, attacks the electrophilic carbonyl carbon of 2-chlorobenzaldehyde. This

step forms a tetrahedral alkoxide intermediate. Subsequently, the alkoxide is protonated by a

proton source (such as HCN or water) to yield the final hydroxyl group, regenerating the

cyanide catalyst in the process.

2-Chlorobenzaldehyde
(Electrophile)

Nucleophilic
Attack

Cyanide Source
(e.g., NaCN, KCN)

Tetrahedral Alkoxide
Intermediate Protonation 2-(2-Chlorophenyl)-2-

hydroxyacetonitrile

Click to download full resolution via product page

Caption: Generalized workflow for cyanohydrin formation.

Spectroscopic Data Analysis (Predicted)
While comprehensive, peer-reviewed spectral data for this specific compound is not readily

available in public databases, we can predict its characteristic spectroscopic signatures based

on its structure and established principles.

Table 2: Summary of Predicted Spectral Data
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Technique Feature Predicted Signature

¹H NMR Aromatic Protons (4H) 7.3 - 7.6 ppm (multiplet)

Methine Proton (1H)
~5.6 ppm (singlet, may show

coupling)

Hydroxyl Proton (1H)
Broad singlet, variable (2.0 -

5.0 ppm)

¹³C NMR Nitrile Carbon (-C≡N) 118 - 122 ppm

Methine Carbon (-CHOH) 60 - 65 ppm

Aromatic Carbons (6C) 127 - 135 ppm

IR O-H Stretch (alcohol) 3200 - 3600 cm⁻¹ (broad)

C-H Stretch (aromatic) 3000 - 3100 cm⁻¹

C≡N Stretch (nitrile)
2220 - 2260 cm⁻¹ (sharp,

medium intensity)

C-Cl Stretch 750 - 800 cm⁻¹

MS (EI) Molecular Ion [M]⁺
m/z = 167 (with isotope peak

at m/z=169 for ³⁷Cl)

Key Fragments

[M-HCN]⁺ (m/z=140),

[C₇H₄ClO]⁺ (m/z=139),

[C₆H₄Cl]⁺ (m/z=111)

¹H NMR Spectroscopy
The proton NMR spectrum is expected to show three main regions. The four protons on the 2-

chlorophenyl ring will appear as a complex multiplet in the aromatic region (7.3-7.6 ppm). The

single methine proton (CH), being adjacent to both an oxygen atom and a nitrile group, will be

significantly deshielded and is predicted to appear as a singlet around 5.6 ppm. The hydroxyl

proton signal is typically broad and its chemical shift is highly dependent on solvent and

concentration, appearing anywhere from 2.0 to 5.0 ppm.

¹³C NMR Spectroscopy
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In the ¹³C NMR spectrum, the nitrile carbon is expected in the 118-122 ppm range. The

methine carbon, attached to the hydroxyl group, should appear around 60-65 ppm. The six

aromatic carbons will produce signals in the 127-135 ppm region, with the carbon bearing the

chlorine atom showing a distinct shift.

Infrared (IR) Spectroscopy
The IR spectrum provides clear evidence for the key functional groups. A strong, broad

absorption band between 3200-3600 cm⁻¹ is characteristic of the O-H stretch of the alcohol.[5]

A sharp, medium-intensity peak in the 2220-2260 cm⁻¹ region confirms the presence of the

nitrile (C≡N) group.[5][6] Aromatic C-H stretches will be visible just above 3000 cm⁻¹, and the

C-Cl stretch will appear in the fingerprint region, typically around 750-800 cm⁻¹.

Mass Spectrometry (MS)
Under electron ionization (EI), the mass spectrum should display a molecular ion peak [M]⁺ at

m/z = 167. Due to the natural abundance of chlorine isotopes, a characteristic [M+2]⁺ peak at

m/z = 169 with approximately one-third the intensity of the M⁺ peak is expected. Common

fragmentation pathways would include the loss of hydrogen cyanide (HCN) to give a fragment

at m/z = 140, corresponding to the 2-chlorobenzaldehyde radical cation.

Molecular Structure

Expected Spectral Signature

2-(2-Chlorophenyl)-2-
hydroxyacetonitrile

MS (m/z)

167, 169 [M]⁺

O-H

IR (cm⁻¹)

3200-3600 (broad)

¹H NMR (ppm)

2.0-5.0 (broad)

C-H (methine)

~5.6

¹³C NMR (ppm)

60-65

C≡N

2220-2260 (sharp) 118-122

Aromatic Ring
(C-H, C-C, C-Cl)

3000-3100, 750-800 7.3-7.6 127-135

Click to download full resolution via product page

Caption: Correlation of functional groups to their predicted spectral signals.
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Physicochemical and Safety Data
Proper handling and storage are paramount for ensuring the stability and safety of this

compound. It is classified as an irritant and should be handled with appropriate personal

protective equipment.

Table 3: Physicochemical and Safety Properties

Property Value Source(s)

Physical Form Solid or liquid

Density ~1.3 g/cm³ [3]

Boiling Point 313.3 ± 27.0 °C at 760 mmHg

Storage Conditions Inert atmosphere, 2-8°C [7]

GHS Pictogram GHS07 (Exclamation Mark)

Signal Word Warning

Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritation

Precautionary Statements
P264, P280, P302+P352,

P305+P351+P338

Note: As a cyanohydrin, this compound can potentially release hydrogen cyanide, a highly toxic

gas, under acidic or basic conditions or upon heating. All handling must be performed in a well-

ventilated chemical fume hood.

Applications in Synthesis
The true value of 2-(2-Chlorophenyl)-2-hydroxyacetonitrile lies in its versatility as a synthetic

intermediate.

Pharmaceuticals: It serves as a crucial building block for various Active Pharmaceutical

Ingredients (APIs). The structure is a precursor to motifs found in drug candidates such as
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beta-blockers and antifungal agents.

Agrochemicals: In the agrochemical industry, it is used as an intermediate in the production

of pesticides and other crop protection agents. The nitrile and hydroxyl groups can be readily

converted into other functionalities, allowing for the construction of complex molecular

architectures.

Conclusion
2-(2-Chlorophenyl)-2-hydroxyacetonitrile (CAS: 13312-84-0) is a valuable and versatile

chemical intermediate. Understanding its synthesis, properties, and spectral characteristics is

essential for its effective and safe use in research and development. This guide provides a

foundational framework for its identification, synthesis, and characterization, empowering

scientists to leverage its synthetic potential in the fields of drug discovery and materials

science.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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